Improvement of luminescence properties of rubidium vanadate, RbVO3, phosphors by erbium doping in the crystal lattice†
New Journal of Chemistry Pub Date: 2017-05-12 DOI: 10.1039/C6NJ03823A
Abstract
Greenish-white emitting Rb1−xErxVO3 (0 ≤ x ≤ 0.10) phosphors were synthesized by a conventional solid state reaction method. The thermal quenching effect of the RbVO3 phosphors was effectively improved by Er3+ doping into the RbVO3 lattice. Consequently, the emission peak intensity of the phosphors was successfully enhanced by Er3+ doping, and the internal quantum efficiency of Rb0.99Er0.01VO3 under excitation at 360 nm was 80%.
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Journal Name：New Journal of Chemistry
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CAS no.: 56966-45-1
